Cas no 61452-46-8 (2-Methyl-3-pentylcyclopropanecarboxylic acid methylester)

• Product Name: 2-Methyl-3-pentylcyclopropanecarboxylic acid methylester
• CAS No: 61452-46-8
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 478806
• PubChem ID: 53401062
• Update Time: 2025-04-19

2-Methyl-3-pentylcyclopropanecarboxylic acid methylester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-methyl-3-pentyl-, methyl ester
• methyl 2-methyl-3-pentylcyclopropane-1-carboxylate
• 2-METHYL-3-PENTYLCYCLOPROPANECARBOXYLIC ACID METHYL ESTER
• DTXSID30694779
• 61452-46-8
• 2-Methyl-3-pentylcyclopropanecarboxylic acid methylester

• Inchi： 1S/C11H20O2/c1-4-5-6-7-9-8(2)10(9)11(12)13-3/h8-10H,4-7H2,1-3H3
• InChI Key： MRIZSGWNAGLBNF-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C)C1CCCCC)=O

Computed Properties

• Exact Mass: 184.1464
• Monoisotopic Mass: 184.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.931
• Boiling Point: 221 ºC
• Flash Point: 87 ºC
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives